Cas no 223259-62-9 ((R)-SPINOL)
(R)-SPINOL is a chiral diol compound widely utilized as a ligand in asymmetric catalysis and organic synthesis. Its rigid spirocyclic structure and well-defined stereochemistry enable high enantioselectivity in various transformations, including C–C bond-forming reactions and oxidations. The compound’s stability and ease of derivatization make it a versatile scaffold for designing chiral catalysts or auxiliaries. (R)-SPINOL is particularly valued in pharmaceutical and fine chemical synthesis for its ability to impart precise stereocontrol, enhancing the efficiency of enantioselective processes. Its compatibility with diverse reaction conditions further underscores its utility in advanced synthetic methodologies.
(R)-SPINOL structure
Product Name:(R)-SPINOL
CAS No:223259-62-9
MF:C17H16O2
MW:252.307744979858
MDL:MFCD31580182
CID:92488
PubChem ID:354335702
Update Time:2025-06-13
(R)-SPINOL Chemical and Physical Properties
Names and Identifiers
-
- (Ra)-1,1'-spirobiindane-7,7'-diol
- (R)-1,1'-Spirobiindane-7,7'-diol
- (R)-1,1’-Spirobiindane-7,7’-diol
- (R)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
- (RA)-1,1’-SPIROBIINDANE-7,7’-DIOL
- (R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
- (R)-7,7'-Dihydroxy-1,1'-spirobiindane
- (R)-SPINOL
- 2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
- 1,1'-Spirobiindane-7,7'-diol
- 2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
- (S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
- (R)-1,1-Spirobiindane-7,7-diol
- AK133094
- 1,1'-Spirobi[1H-indene]-7,7'-diol, 2,2',3,3'-tetrahydro-
- 1,1'-Spirobi[1H-indene]-7,7'-diol,2,2',3,3'-tetrahydro-, (1S)-
- (S)-SPINOL
- 1,1'-Spirobi[7-ind
-
- MDL: MFCD31580182
- Inchi: 1S/C17H16O2/c18-13-5-1-3-11-7-9-17(15(11)13)10-8-12-4-2-6-14(19)16(12)17/h1-6,18-19H,7-10H2
- InChI Key: YBRDFCQKQVTQKX-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2CCC3(C4C(=CC=CC=4CC3)O)C=21
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 319
- Topological Polar Surface Area: 40.5
Experimental Properties
- Melting Point: 156.0 to 160.0 deg-C
(R)-SPINOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601520-1g |
(R)-SPINOL |
223259-62-9 | 98%,99%ee | 1g |
¥780.0 | 2023-06-13 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601520-5g |
(R)-SPINOL |
223259-62-9 | 98%,99%ee | 5g |
¥3200.0 | 2023-06-13 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601520-100mg |
(R)-SPINOL |
223259-62-9 | 98%,99%ee | 100mg |
¥180.0 | 2023-06-13 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | S0957-1G |
(R)-1,1'-Spirobiindane-7,7'-diol |
223259-62-9 | >98.0%(GC) | 1g |
¥16875.00 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 08-2065-250mg |
(R)-SPINOL |
223259-62-9 | 99% | 250mg |
1154.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 08-2065-1g |
(R)-SPINOL |
223259-62-9 | 99% | 1g |
3462.0CNY | 2021-07-07 | |
| TRC | S681735-100mg |
(R)-SPINOL |
223259-62-9 | 100mg |
$138.00 | 2023-05-17 | ||
| TRC | S681735-250mg |
(R)-SPINOL |
223259-62-9 | 250mg |
$276.00 | 2023-05-17 | ||
| TRC | S681735-500mg |
(R)-SPINOL |
223259-62-9 | 500mg |
$460.00 | 2023-05-17 | ||
| TRC | S681735-1g |
(R)-SPINOL |
223259-62-9 | 1g |
$ 665.00 | 2022-06-03 |
(R)-SPINOL Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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